Cas no 95385-43-6 (2-Butenoic acid, 2-methyl-, 3-hexenyl ester, (2E)-)

• Product Name: 2-Butenoic acid, 2-methyl-, 3-hexenyl ester, (2E)-
• CAS No: 95385-43-6
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1986191
• Update Time: 2024-12-25

2-Butenoic acid, 2-methyl-, 3-hexenyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-methyl-, 3-hexenyl ester, (2E)-
• 2-Butenoic acid, 2-methyl-, 3-hexen-1-yl ester, (2E)-

• Inchi： 1S/C11H18O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h5-7H,4,8-9H2,1-3H3/b7-6?,10-5+
• InChI Key： JNWQKXUWZWKUAY-ZKELMAFTSA-N
• SMILES： C(OCCC=CCC)(=O)/C(/C)=C/C

Computed Properties

• Exact Mass: 182.131
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: 淡至 淡淡的黄色液体; 新鲜的 绿色, 植物 芳香
• Density: 0.951 g/mL at 25 °C(lit.)
• Boiling Point: 244.3 °C at 760 mmHg
• Flash Point: 106.2 °C
• Refractive Index: n20/D 1.46(lit.)
• PSA: 26.30000
• LogP: 2.85210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters